Methyl 10,15,16-trihydroxy-3-(4-hydroxy-3,4-dimethylpent-2-enoyl)oxy-9,13-dimethyl-4,11-dioxo-5,18-dioxapentacyclo[12.5.0.01,6.02,17.08,13]nonadec-9-ene-17-carboxylate

• IUPAC Name: methyl 10,15,16-trihydroxy-3-(4-hydroxy-3,4-dimethylpent-2-enoyl)oxy-9,13-dimethyl-4,11-dioxo-5,18-dioxapentacyclo[12.5.0.01,6.02,17.08,13]nonadec-9-ene-17-carboxylate
• InChI: InChI=1S/C28H36O12/c1-11(25(3,4)36)7-16(30)40-19-21-27-10-38-28(21,24(35)37-6)22(33)18(32)20(27)26(5)9-14(29)17(31)12(2)13(26)8-15(27)39-23(19)34/h7,13,15,18-22,31-33,36H,8-10H2,1-6H3
• InChI Key: KCVFVYXSNLKEHU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)CC2(C1CC3C45C2C(C(C(C4C(C(=O)O3)OC(=O)C=C(C)C(C)(C)O)(OC5)C(=O)OC)O)O)C)O
• Molecular Formula: C28H36O12
• Molecular Weight: 564.6 g/mol

Description

Methyl 10,15,16-trihydroxy-3-(4-hydroxy-3,4-dimethylpent-2-enoyl)oxy-9,13-dimethyl-4,11-dioxo-5,18-dioxapentacyclo[12.5.0.01,6.02,17.08,13]nonadec-9-ene-17-carboxylate is a complex organic compound with the chemical formula C₂₈H₃₆O₁₂ . This compound is characterized by its intricate structure, which includes multiple hydroxyl groups, a carboxylate group, and a pentacyclic framework. It is a member of a group of stereoisomers .

Chemical Reactions Analysis

Methyl 10,15,16-trihydroxy-3-(4-hydroxy-3,4-dimethylpent-2-enoyl)oxy-9,13-dimethyl-4,11-dioxo-5,18-dioxapentacyclo[12.5.0.01,6.02,17.08,13]nonadec-9-ene-17-carboxylate can undergo various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions are not specified in the available literature . The major products formed from these reactions would depend on the specific reagents and conditions used.

Scientific Research Applications

Its complex structure and multiple functional groups make it a valuable target for studying reaction mechanisms and developing new synthetic methodologies . In biology and medicine, it may be investigated for its potential biological activities, such as antioxidant, anti-inflammatory, or anticancer properties . In industry, it could be used as a precursor for the synthesis of other complex molecules or as a functional additive in materials science .

Mechanism of Action

The mechanism by which Methyl 10,15,16-trihydroxy-3-(4-hydroxy-3,4-dimethylpent-2-enoyl)oxy-9,13-dimethyl-4,11-dioxo-5,18-dioxapentacyclo[12.5.0.01,6.02,17.08,13]nonadec-9-ene-17-carboxylate exerts its effects is not well-understood. The molecular targets and pathways involved are not specified in the available literature . Further research is needed to elucidate the detailed mechanism of action of this compound.

Comparison with Similar Compounds

Methyl 10,15,16-trihydroxy-3-(4-hydroxy-3,4-dimethylpent-2-enoyl)oxy-9,13-dimethyl-4,11-dioxo-5,18-dioxapentacyclo[12.5.0.01,6.02,17.08,13]nonadec-9-ene-17-carboxylate can be compared with other similar compounds, such as flavonoids and other polyphenolic compounds . These compounds share some structural similarities, such as the presence of multiple hydroxyl groups and aromatic rings. the unique pentacyclic framework and specific functional groups of this compound distinguish it from other related compounds .